BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Neohelmanthicin C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neohelmanthicin C

cat. No.: B12374264

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Neohelmanthicin C, a naturally occurring compound belonging to the phenylpropionic acid
class. Due to the limited publicly available data on its biological activity and mechanism of
action, this document focuses on its known chemical identifiers and structure.

Chemical Identification and Properties

A thorough review of chemical databases and supplier information has identified the following
key identifiers for Neohelmanthicin C:

Identifier Value Source
CAS Number 918784-99-3 MedChemExpress
Molecular Formula C27H38010 TargetMol

As of the latest literature search, a definitive, publicly available IJUPAC (International Union of
Pure and Applied Chemistry) name for Neohelmanthicin C has not been identified in peer-
reviewed scientific literature. The generation of a precise IUPAC name requires a confirmed
chemical structure, which is not available in non-commercial, public-domain scientific
databases.

Structural Information
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While a definitive peer-reviewed source for the chemical structure of Neohelmanthicin C is not
readily available, commercial vendors provide structural representations. Based on these
representations, a proposed structure can be visualized. However, without experimental
validation from a primary scientific publication, this structure should be considered provisional.

Biological Activity and Experimental Data

Extensive searches of scientific literature and biological databases did not yield specific studies
detailing the biological activity, experimental protocols, or signaling pathways associated with
Neohelmanthicin C. While it is classified as a phenylpropionic acid derivative—a class of
compounds known to exhibit a wide range of biological activities—no quantitative data or
specific experimental methodologies for Neohelmanthicin C have been published.

Therefore, it is not possible at this time to provide a summary of quantitative data, detailed
experimental protocols, or diagrams of signaling pathways related to Neohelmanthicin C.

Future Research Directions

The absence of detailed biological data for Neohelmanthicin C presents an opportunity for
further scientific investigation. Key areas for future research would include:

« |solation and Structural Elucidation: The definitive characterization of Neohelmanthicin C's
structure through techniques such as NMR spectroscopy and mass spectrometry is a critical
first step.

» Biological Screening: A comprehensive screening of Neohelmanthicin C against various
biological targets would be necessary to identify any potential therapeutic applications.

¢ Mechanism of Action Studies: Should biological activity be identified, further research into
the compound's mechanism of action and its effects on cellular signaling pathways will be
crucial.

This guide will be updated as new information regarding the chemical and biological properties
of Neohelmanthicin C becomes available in the peer-reviewed scientific literature.

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Neohelmanthicin C].
BenchChem, [2025]. [Online PDF]. Available at:
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iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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